Cas no 62199-62-6 (2,2,4,4,6-Pentamethylheptane)

• Product Name: 2,2,4,4,6-Pentamethylheptane
• CAS No: 62199-62-6
• MF: C₁₂H₂₆
• MW: 170.334844112396
• CID: 57841
• PubChem ID: 112817
• Update Time: 2025-04-18

2,2,4,4,6-Pentamethylheptane Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4,6-Pentamethylheptane
• 2,2,4,4,6-Pentamethyl-heptan
• 2,2,4,4,6-pentamethyl-heptane
• EINECS 263-451-4
• heavy alkylate
• Heptane,2,2,4,4,6-pentamethyl
• Y6GD2HP5GQ
• Heptane, 2,2,4,4,6-pentamethyl-
• 62199-62-6
• AKOS006317163
• NS00034958
• UNII-Y6GD2HP5GQ
• DTXSID9069550

• Inchi： 1S/C12H26/c1-10(2)8-12(6,7)9-11(3,4)5/h10H,8-9H2,1-7H3
• InChI Key： NOFQKTWPZFUCOO-UHFFFAOYSA-N
• SMILES： C(C)(C)(CC(C)C)CC(C)(C)C

Computed Properties

• Exact Mass: 170.20300
• Monoisotopic Mass: 170.203451
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 5.6

Experimental Properties

• Density: 0.7566
• Melting Point: -50.8°C (estimate)
• Boiling Point: 185.6°C
• Flash Point: 186.6 °C at 760 mmHg
• Refractive Index: 1.4254
• PSA: 0.00000
• LogP: 4.49490

2,2,4,4,6-Pentamethylheptane Security Information

• Packing Group：III
• Packing Group：III
• Storage Condition：Keep in a cool, dry, dark place, in a sealed container or cylinder. Keep away from incompatible materials, sources of ignition, and untrained people. Safety label area. Protect container / cylinder from physical injury.